Cas no 13901-82-1 (1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester)
13901-82-1 structure
Product Name:1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester
CAS No:13901-82-1
MF:C16H17NO4
MW:287.310484647751
CID:151553
PubChem ID:461162
Update Time:2025-04-19
1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester
- dimethyl 2,5-dimethyl-1-phenyl-pyrrole-3,4-dicarboxylate
- dimethyl 2,5-dimethyl-1-phenylpyrrole-3,4-dicarboxylate
- 1H-Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-1-phenyl-, dimethyl ester
- dimethyl 2,5-dimethyl-1-phenyl-1H-pyrrole-3,4-dicarboxylate
- Pyrrole-3,4-dicarboxylic acid, 2,5-dimethyl-1-phenyl-, dimethyl ester
- 13901-82-1
- DTXSID60160871
-
- Inchi: 1S/C16H17NO4/c1-10-13(15(18)20-3)14(16(19)21-4)11(2)17(10)12-8-6-5-7-9-12/h5-9H,1-4H3
- InChI Key: CTZRWCSFBRGFNT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=C(C)N(C2C=CC=CC=2)C=1C)=O
Computed Properties
- Exact Mass: 287.11581
- Monoisotopic Mass: 287.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 384.2°Cat760mmHg
- Flash Point: 186.2°C
- Refractive Index: 1.548
- PSA: 57.53
1H-Pyrrole-3,4-dicarboxylicacid, 2,5-dimethyl-1-phenyl-, 3,4-dimethyl ester Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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